Cas no 651734-56-4 (Benzoic acid, 2,6-difluoro-3,5-dimethoxy-)

Benzoic acid, 2,6-difluoro-3,5-dimethoxy-, is a fluorinated and methoxylated derivative of benzoic acid, characterized by its unique substitution pattern. The presence of fluorine and methoxy groups at the 2,6- and 3,5-positions, respectively, enhances its electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its structural features contribute to improved stability and reactivity in cross-coupling reactions, as well as potential utility in agrochemical and medicinal chemistry. The compound’s high purity and well-defined molecular architecture ensure consistent performance in research and industrial processes. Its solubility in common organic solvents further facilitates handling in synthetic workflows.

Benzoic acid, 2,6-difluoro-3,5-dimethoxy- structure

651734-56-4 structure

Product Name:Benzoic acid, 2,6-difluoro-3,5-dimethoxy-

CAS No:651734-56-4

MF:C₉H₈F₂O₄

MW:218.154230117798

MDL:MFCD24448610

CID:403802

PubChem ID:18444702

Update Time:2025-10-12

Benzoic acid, 2,6-difluoro-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2,6-difluoro-3,5-dimethoxy-
- 2,6-difluoro-3,5-dimethoxybenzoic acid
- CS-0047216
- AKOS027254794
- 2,6-difluoro-3,5-dimethoxybenzoicacid
- 651734-56-4
- 2,6-Difluoro-3,5-dimethoxy Benzoic Acid
- AS-65142
- SCHEMBL1819165
- AHKXIHJVTQDRJR-UHFFFAOYSA-N
- MFCD24448610
- 2,6-difluoro-3,5-dimethoxy-benzoic acid
- BBB73456
- DTXSID70593833
- MDL： MFCD24448610
- Inchi： 1S/C9H8F2O4/c1-14-4-3-5(15-2)8(11)6(7(4)10)9(12)13/h3H,1-2H3,(H,12,13)
- InChI Key： AHKXIHJVTQDRJR-UHFFFAOYSA-N
- SMILES： FC1C(=CC(=C(C=1C(=O)O)F)OC)OC

Computed Properties

Exact Mass: 218.03904
Monoisotopic Mass: 218.03906506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 55.8Å²

Experimental Properties

PSA: 55.76

Benzoic acid, 2,6-difluoro-3,5-dimethoxy- Pricemore >>

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